N-(m-tolyl)-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(3-methylphenyl)-2-[[3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H19N5OS/c1-14-6-8-16(9-7-14)21-24-23-18-10-11-20(25-26(18)21)28-13-19(27)22-17-5-3-4-15(2)12-17/h3-12H,13H2,1-2H3,(H,22,27)
• InChI Key: AMBDMWAUIIILIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NC4=CC=CC(=C4)C
• Molecular Formula: C21H19N5OS
• Molecular Weight: 389.5 g/mol
• CAS No.: 852375-42-9

Description

N-(m-tolyl)-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H19N5OS and its molecular weight is 389.48. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds and Derivatives

Research has focused on the synthesis of novel heterocyclic compounds using N-(m-tolyl)-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide as a precursor. These compounds are expected to demonstrate significant chemical and pharmacological activities due to their unique structural attributes. For instance, the preparation of pyrazolo[3,4-d]pyrimidines and various triazolo-pyridazine derivatives has been a subject of study, showcasing the versatility of this compound in generating a wide array of heterocyclic compounds (Al-Afaleq & Abubshait, 2001), (Bindu, Vijayalakshmi, & Manikandan, 2019).

Biological Activities and Applications

Antimicrobial Activity

Several studies have synthesized and tested compounds derived from this compound for antimicrobial properties. Compounds such as triazolo[3,4-b][1,3,4]thiadiazoles and triazolo-pyridazine derivatives have been screened for antibacterial and antifungal activities, showing significant potential in this field (Abbady, 2014), (Kaplancikli et al., 2008).

Anticancer Activity

Compounds derived from this compound have been synthesized and evaluated for their anticancer activity. For instance, the synthesis of 3-heteroarylindoles has led to compounds with moderate to high anticancer activity against specific cancer cell lines, indicating the therapeutic potential of these compounds (Abdelhamid, Gomha, Abdelriheem, & Kandeel, 2016).